Cas no 1327339-21-8 (O6-(2-Hydroxy-1-methylethyl)-2’-deoxyguanosine)

• Product Name: O6-(2-Hydroxy-1-methylethyl)-2’-deoxyguanosine
• CAS No: 1327339-21-8
• MF: C₁₃H₁₉N₅O₅
• MW: 325.320462465286
• CID: 1059419
• PubChem ID: 71749149
• Update Time: 2025-09-23

O6-(2-Hydroxy-1-methylethyl)-2’-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

• O6-(2-Hydroxy-1-methylethyl)-2’-deoxyguanosine
• O6-(2-Hydroxy-1-methylethyl)-2'-deoxyguanosine
• (2R,3R,5R)-5-[2-amino-6-(1-hydroxypropan-2-yloxy)purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol
• 1327339-21-8
• DTXSID00857793
• 9-(2-Deoxy-beta-D-threo-pentofuranosyl)-6-[(1-hydroxypropan-2-yl)oxy]-9H-purin-2-amine

• Inchi： 1S/C13H19N5O5/c1-6(3-19)22-12-10-11(16-13(14)17-12)18(5-15-10)9-2-7(21)8(4-20)23-9/h5-9,19-21H,2-4H2,1H3,(H2,14,16,17)/t6?,7-,8-,9-/m1/s1
• InChI Key： DPRKTPGJARCDPS-FUZJYRNYSA-N
• SMILES： O1[C@H](CO)[C@@H](C[C@@H]1N1C=NC2C(=NC(N)=NC1=2)OC(C)CO)O

Computed Properties

• Exact Mass: 325.13900
• Monoisotopic Mass: 325.13861872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 149.50000
• LogP: -1.26110